Menaquinone-4-13C6

• Molecular Formula: C31H40O2
• Molecular Weight: 450.6 g/mol
• InChI: InChI=1S/C31H40O2/c1-22(2)12-9-13-23(3)14-10-15-24(4)16-11-17-25(5)20-21-27-26(6)30(32)28-18-7-8-19-29(28)31(27)33/h7-8,12,14,16,18-20H,9-11,13,15,17,21H2,1-6H3/b23-14+,24-16+,25-20+/i7+1,8+1,18+1,19+1,28+1,29+1
• InChIKey: DKHGMERMDICWDU-REGRVCIBSA-N

Menaquinone-4-13C6: Vitamin K2 (MK-4) Internal Standard

Menaquinone-4-13C6 (also known as Vitamin K2 (MK-4)-13C6) is a stable isotope-labeled analog of menaquinone-4 (MK-4), a vital vitamin K2 homolog . This compound is characterized by the substitution of six carbon-12 atoms with the stable, non-radioactive isotope carbon-13, which results in a molecular weight shift of +6 Da (M+6) relative to the unlabeled molecule . It is primarily utilized as an internal standard (IS) in mass spectrometry-based assays, such as LC-MS/MS, to enable precise and accurate quantification of endogenous MK-4 in complex biological matrices .

Workflow LC-MS/MS internal standard quantification

Label M+6 13C6 stable isotope label

Format CRM solution for traceable concentration

Why Menaquinone-4-13C6 Cannot Be Substituted

In quantitative bioanalysis using LC-MS/MS, the selection of an internal standard is critical for correcting analytical variability arising from sample preparation, matrix effects, and instrument fluctuations . Generic substitution with unlabeled MK-4 fails because it cannot be distinguished from the endogenous analyte, making accurate quantification impossible . Substitution with a different stable isotope-labeled analog, such as a deuterated (2H) version, may introduce significant analytical errors due to the deuterium isotope effect, which can alter chromatographic retention time and lead to differential matrix effects, thereby producing biased quantitative results [1].

Unlabeled MK-4 Cannot differentiate endogenous analyte; co-elutes, making accurate quantification impossible.

Deuterated analog (e.g., MK-4-d7) Deuterium isotope effect may shift retention time, altering matrix-effect compensation and producing biased quantitative results.

Non-certified neat powder Lacks traceable concentration; requires user-dependent preparation that introduces gravimetric and volumetric error.

• [1] Wang, Y., et al. (2023). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 47(2), 129–135. View Source

Menaquinone-4-13C6 Key Differentiators for Method Development

Isotopic Purity Advantage Over MK-4-d7

The isotopic purity of Menaquinone-4-13C6 is specified as ≥99 atom % 13C , which is significantly higher than the chemical purity reported for the deuterated analog Menaquinone-4-d7, which has a purity of 97.84% . This higher isotopic enrichment ensures a more consistent and accurate internal standard response, minimizing potential interference from unlabeled or partially labeled species.

Isotopic Purity

Specification review

≥99 atom % 13C vs Menaquinone-4-d7: 97.84% purity

Higher isotopic enrichment reduces background signal, potentially improving LOQ and accuracy.

Source: vendor specification; confirm with CoA and cross-study comparison.

Evidence Dimension	Isotopic Purity
Target Compound Data	≥99 atom % 13C
Comparator Or Baseline	Menaquinone-4-d7: 97.84% purity
Quantified Difference	≥1.16 percentage points higher purity
Conditions	Vendor specification

Why This Matters

Higher isotopic purity reduces background signal from the internal standard channel, improving the limit of quantification (LOQ) and assay accuracy.

M+6 Mass Shift for Analyte Discrimination

The incorporation of six carbon-13 atoms in Menaquinone-4-13C6 creates a mass shift of M+6 relative to the unlabeled MK-4 analyte . This distinct mass difference, combined with a high isotopic purity of ≥99 atom % 13C, ensures that the internal standard signal does not spectrally overlap with the analyte's natural abundance M+2 or M+4 isotopes, which are present at very low abundance . In contrast, unlabeled MK-4 cannot be differentiated from the analyte, precluding its use as an internal standard.

Mass Shift

Class-level inference

M+6 mass shift vs unlabeled MK-4: no shift (M)

Provides an interference-free channel for analyte discrimination; widely established strategy for LC-MS/MS quantification.

Class-level principle; verify assay specificity for target matrix.

Evidence Dimension	Mass Spectrometric Detection
Target Compound Data	M+6 mass shift
Comparator Or Baseline	Unlabeled MK-4: no mass shift (M)
Quantified Difference	6 Da difference in molecular ion mass
Conditions	Mass spectrometry

Why This Matters

An M+6 mass shift is a well-established strategy for internal standardization, providing a clean, interference-free channel for precise quantitation by LC-MS/MS.

CRM-Grade Solution for Traceable Concentration

Menaquinone-4-13C6 is available as a Certified Reference Material (CRM) solution at a defined concentration of 10 µg/mL in acetonitrile . This CRM is supplied with a Certificate of Analysis (CoA) that documents its concentration accuracy, uncertainty, and traceability to a higher-order standard . In comparison, a non-certified, neat powder form of Menaquinone-4-13C6 from another vendor lacks a specified concentration and requires user-dependent preparation, introducing significant potential for gravimetric and volumetric error.

CRM Traceability

Specification review

Certified 10 µg/mL in acetonitrile vs neat powder: concentration not specified

Eliminates in-house preparation variability and improves inter-laboratory comparability.

Qualitative advantage; verified by CoA with documented uncertainty.

Evidence Dimension	Concentration Traceability and Uncertainty
Target Compound Data	10 µg/mL in acetonitrile, certified, with CoA documenting uncertainty
Comparator Or Baseline	Neat Menaquinone-4-13C6 powder (e.g., Sigma-Aldrich 809918): concentration not specified
Quantified Difference	Qualitative difference: certified vs. non-certified
Conditions	Vendor specification and format

Why This Matters

Procuring a CRM solution eliminates the need for in-house preparation and gravimetric verification, directly reducing analytical variability and ensuring method comparability across laboratories.

Mitigating Deuterium-Induced Quantitative Bias

A peer-reviewed study has demonstrated that using a deuterated (2H7) internal standard can result in significant quantitative bias. In an LC–ESI–MS/MS assay, the deuterated IS generated urinary biomarker results that were on average 59.2% lower than results generated with a 13C6-labeled IS [1]. Spike accuracy experiments revealed a negative bias of -38.4% for the deuterated IS, whereas no significant bias was observed for the 13C6-labeled IS [1]. This bias is attributed to the deuterium isotope effect causing a difference in chromatographic retention time, which prevents the deuterated IS from co-eluting with the analyte and equally compensating for matrix effects.

Deuterium Bias Risk

Class-level inference

13C6-IS: No significant bias vs 2H7-IS: -38.4% spike accuracy bias

Supports selection of 13C-labeled IS to avoid quantitative inaccuracies from deuterium retention shift.

From urinary biomarker LC-MS/MS study; results may be matrix-dependent.

Evidence Dimension	Analytical Accuracy (Bias)
Target Compound Data	13C6-labeled internal standard: No significant bias
Comparator Or Baseline	2H7-labeled internal standard: -38.4% bias in spike accuracy
Quantified Difference	Reduction in bias from -38.4% to non-significant
Conditions	LC-ESI-MS/MS analysis of 2-methylhippuric acid in urine matrix

Why This Matters

This class-level evidence strongly supports selecting a 13C-labeled internal standard like Menaquinone-4-13C6 over a deuterated analog to avoid the risk of substantial quantitative inaccuracies in complex biological samples.

• [1] Wang, Y., et al. (2023). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 47(2), 129–135. View Source

Menaquinone-4-13C6 Application Scenarios

MK-4 Quantification in Clinical Bioanalysis

Procuring the Menaquinone-4-13C6 CRM solution (10 µg/mL) ensures method traceability and reduces inter-laboratory variability, which is critical for clinical studies assessing vitamin K2 status or deficiency . The high isotopic purity of the 13C6 label (≥99 atom % 13C) provides a robust, low-background internal standard channel for precise quantification of endogenous MK-4 in human plasma or serum using LC-MS/MS .

MK-4 Pharmacokinetic Method Development

The M+6 mass shift of Menaquinone-4-13C6 allows for its unequivocal differentiation from the administered unlabeled MK-4 drug, making it an ideal internal standard for pharmacokinetic (PK) studies. Its use is recommended over deuterated analogs to mitigate the risk of deuterium isotope effect-induced quantitative bias, as evidenced by a class-level study showing a -38.4% spike accuracy bias for a 2H7-labeled IS compared to a non-biased 13C6-labeled IS [1].

VKD Protein Activity and Bone Metabolism

Menaquinone-4-13C6 is specifically cited as a suitable internal standard for research on vitamin K-dependent (VKD) proteins involved in bone metabolism, arterial calcification, and signal transduction . The certified reference material format supports the rigorous analytical quality control needed for reproducible quantification of MK-4 in cell lysates and tissue homogenates, which is essential for correlating MK-4 levels with VKD protein carboxylation status.

Application

Selection Property

Validation Focus

Vitamin K Status Research (Plasma/Serum)

CRM format and isotopic purity

Method traceability and inter-laboratory reproducibility

MK-4 Pharmacokinetic Research Studies

M+6 mass shift for analyte resolution

Co-elution with analyte to control matrix effects

VKD Protein Carboxylation Research

High isotopic purity 13C6 label

Reproducible quantification in cell/tissue matrices

• [1] Wang, Y., et al. (2023). Mitigating Matrix Effects in LC–ESI–MS/MS Analysis of a Urinary Biomarker of Xylenes Exposure. Journal of Analytical Toxicology, 47(2), 129–135. View Source